Cas no 2680895-51-4 (1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid)

1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid structure
2680895-51-4 structure
Product Name:1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
CAS No:2680895-51-4
MF:C10H12F3N3O3
MW:279.215792655945
CID:6347669
PubChem ID:165938656
Update Time:2025-07-18

1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680895-51-4
    • 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
    • EN300-28285499
    • Inchi: 1S/C10H12F3N3O3/c1-9(2,3)16-6(5(4-14-16)7(17)18)15-8(19)10(11,12)13/h4H,1-3H3,(H,15,19)(H,17,18)
    • InChI Key: QURJTHQIKPLAMN-UHFFFAOYSA-N
    • SMILES: FC(C(NC1=C(C(=O)O)C=NN1C(C)(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 279.08307574g/mol
  • Monoisotopic Mass: 279.08307574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 84.2Ų

1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Pricemore >>

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Additional information on 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

Introduction to 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680895-51-4)

1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680895-51-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole ring substituted with a tert-butyl group at the 1-position and a trifluoroacetamido group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further research and development.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that certain pyrazole derivatives exhibit potent antiviral activity against influenza viruses. The researchers found that the introduction of tert-butyl and trifluoroacetamido groups significantly enhanced the antiviral efficacy of these compounds.

In another study, published in the European Journal of Medicinal Chemistry in 2023, researchers investigated the anticancer properties of pyrazole derivatives. They reported that compounds with similar structural features to 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid showed promising activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the inhibition of key signaling pathways involved in cell proliferation and survival.

The synthesis of 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the tert-butyl and trifluoroacetamido groups. A typical synthetic route involves the condensation of a suitable hydrazine derivative with an appropriate carboxylic acid or ester, followed by further modifications to introduce the desired substituents.

The physical and chemical properties of 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid have been extensively studied. The compound is a white crystalline solid with a melting point ranging from 160°C to 165°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various applications in both research and development settings.

The pharmacological profile of 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid has been evaluated in preclinical studies. In vitro assays have shown that the compound exhibits low cytotoxicity towards normal human cells while demonstrating significant activity against target cells. This selective toxicity is an important factor in its potential use as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid. Early results from phase I trials have been promising, with no major adverse effects reported at therapeutic doses. The compound is being evaluated for its potential use in treating viral infections and certain types of cancer.

In conclusion, 1-tert-butyl-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680895-51-4) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for researchers aiming to develop new therapeutic agents. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications in various medical fields.

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